Cas no 73590-97-3 (Ethanone, 1-(2,3-dihydro-6-methyl-2-thioxo-1H-benzimidazol-5-yl)-)

• Product Name: Ethanone, 1-(2,3-dihydro-6-methyl-2-thioxo-1H-benzimidazol-5-yl)-
• CAS No: 73590-97-3
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 542252
• PubChem ID: 19926456
• Update Time: 2025-04-19

Ethanone, 1-(2,3-dihydro-6-methyl-2-thioxo-1H-benzimidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,3-dihydro-6-methyl-2-thioxo-1H-benzimidazol-5-yl)-
• 1-(6-methyl-2-sulfanylidene-1,3-dihydrobenzimidazol-5-yl)ethanone
• 5-acetyl-6-methyl-2-mercaptobenzimidazole
• 73590-97-3
• DTXSID00601339
• SCHEMBL8314626
• KQLAYLRTDPEJBE-UHFFFAOYSA-N
• 5-acetyl-6-methyl-2-mercapto-1H-benzimidazole
• 1-(6-Methyl-2-sulfanylidene-2,3-dihydro-1H-benzimidazol-5-yl)ethan-1-one

• Inchi： 1S/C10H10N2OS/c1-5-3-8-9(12-10(14)11-8)4-7(5)6(2)13/h3-4H,1-2H3,(H2,11,12,14)
• InChI Key： KQLAYLRTDPEJBE-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C(C)=O)C(C)=CC=2N1

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.2Ų